molecular formula C8H13ClF3NO B6186202 1-(2,2,2-trifluoroethoxy)-3-azabicyclo[3.2.0]heptane hydrochloride CAS No. 2624137-82-0

1-(2,2,2-trifluoroethoxy)-3-azabicyclo[3.2.0]heptane hydrochloride

Cat. No.: B6186202
CAS No.: 2624137-82-0
M. Wt: 231.6
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Description

1-(2,2,2-trifluoroethoxy)-3-azabicyclo[320]heptane hydrochloride is a synthetic compound with a unique bicyclic structure

Preparation Methods

The synthesis of 1-(2,2,2-trifluoroethoxy)-3-azabicyclo[3.2.0]heptane hydrochloride involves multiple steps. One common method includes the use of visible light-mediated energy transfer catalysis to incorporate functionalized 2-oxa-1-azabicyclo[3.2.0]heptanes via [2+2] cycloaddition energy transfer sensitization . This method provides access to a library of azaspiro compounds, which can be further functionalized for various applications.

Chemical Reactions Analysis

1-(2,2,2-trifluoroethoxy)-3-azabicyclo[3.2.0]heptane hydrochloride undergoes several types of chemical reactions, including:

    Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or chromium trioxide.

    Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

    Substitution: This compound can undergo nucleophilic substitution reactions, often using reagents like sodium hydroxide or potassium tert-butoxide.

    Cycloaddition: The compound can participate in [2+2] cycloaddition reactions under visible light irradiation.

Scientific Research Applications

1-(2,2,2-trifluoroethoxy)-3-azabicyclo[3.2.0]heptane hydrochloride has several applications in scientific research:

    Medicinal Chemistry: It is used in drug discovery programs to develop new therapeutic agents.

    Biology: The compound is studied for its potential biological activities and interactions with various biological targets.

    Industry: It is used in the synthesis of complex molecules for industrial applications, including the development of new materials and chemicals.

Mechanism of Action

The mechanism of action of 1-(2,2,2-trifluoroethoxy)-3-azabicyclo[3.2.0]heptane hydrochloride involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

1-(2,2,2-trifluoroethoxy)-3-azabicyclo[3.2.0]heptane hydrochloride can be compared with other similar compounds, such as:

The uniqueness of this compound lies in its specific functional groups and bicyclic structure, which confer distinct chemical and biological properties.

Properties

CAS No.

2624137-82-0

Molecular Formula

C8H13ClF3NO

Molecular Weight

231.6

Purity

95

Origin of Product

United States

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